Cas no 14471-85-3 (4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl-)

• Product Name: 4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl-
• CAS No: 14471-85-3
• MF: C₂₁H₁₇N₃
• MW: 311.379784345627
• CID: 200681
• PubChem ID: 759770
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl-
• 3,5-Diphenyl-4-p-tolyl-4H-[1,2,4]triazole
• AKOS000576036
• SCHEMBL12427242
• 3,5-diphenyl-4-(p-tolyl)-1,2,4-triazole;5-Pregnen-3beta-ol-20-one
• DTXSID70932389
• 14471-85-3
• 4-(4-Methylphenyl)-3,5-diphenyl-4H-1,2,4-triazole
• 3,5-diphenyl-4-(4'-methylphenyl)-4h-1,2,4-triazole
• A808328

• Inchi： 1S/C21H17N3/c1-16-12-14-19(15-13-16)24-20(17-8-4-2-5-9-17)22-23-21(24)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： NSHABLYJWWWBJD-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 311.14241
• Monoisotopic Mass: 311.142248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 4.8

Experimental Properties

• Density: 1.12
• Boiling Point: 515.4°Cat760mmHg
• Flash Point: 265.5°C
• Refractive Index: 1.636
• PSA: 30.71